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Audience: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a detailed analysis of the molecular weight of (R)-3-
Aminopiperidine dihydrochloride, a key chiral intermediate in the synthesis of various

pharmaceutical compounds. An accurate determination of the molecular weight is fundamental

for stoichiometric calculations in chemical reactions, analytical characterization, and formulation

development. This document outlines the systematic calculation of the molecular weight based

on the constituent elements and their standard atomic weights as recognized by the

International Union of Pure and Applied Chemistry (IUPAC). All quantitative data is presented in

structured tables for clarity, and the logical workflow of the calculation is visualized using

Graphviz diagrams.

Introduction
(R)-3-Aminopiperidine dihydrochloride is a chiral piperidine derivative of significant interest

in medicinal chemistry and drug discovery. Its stereospecific structure makes it a valuable

building block for the synthesis of complex molecules with specific biological activities. A

precise understanding of its fundamental chemical properties, particularly its molecular weight,
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is a prerequisite for any research or development activities involving this compound. This guide

serves as a comprehensive resource for the determination and understanding of the molecular

weight of (R)-3-Aminopiperidine dihydrochloride.

Molecular Formula and Structure
The chemical identity of (R)-3-Aminopiperidine dihydrochloride is defined by its molecular

formula and three-dimensional structure.

Molecular Formula: C₅H₁₄Cl₂N₂[1][2][3]

Alternative Representation: C₅H₁₂N₂ · 2HCl

Structure: The molecule consists of a piperidine ring with an amino group at the 3-position in

the (R)-configuration. The dihydrochloride salt form indicates that both the piperidine ring

nitrogen and the 3-amino group are protonated, each associated with a chloride ion.

SMILES: N[C@H]1CNCCC1.Cl.Cl[1]

Determination of Molecular Weight
The molecular weight (MW) of a compound is the sum of the atomic weights of its constituent

atoms. The calculation for (R)-3-Aminopiperidine dihydrochloride is based on its molecular

formula, C₅H₁₄Cl₂N₂.

Atomic Weights of Constituent Elements
The standard atomic weights of the elements are determined by the IUPAC Commission on

Isotopic Abundances and Atomic Weights (CIAAW). For many elements, the atomic weight is

expressed as an interval to reflect the natural variation in isotopic composition. For practical

calculations, a conventional value is often used. The atomic weights used in this calculation are

summarized in the table below.
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Element Symbol Quantity
Standard
Atomic Weight
(IUPAC)

Conventional
Atomic Weight
( g/mol )

Carbon C 5
[12.0096,

12.0116][4][5]
12.011

Hydrogen H 14
[1.00784,

1.00811][6][7]
1.008

Chlorine Cl 2
[35.446, 35.457]

[8][9]
35.453

Nitrogen N 2
[14.00643,

14.00728][10]
14.007

Experimental Protocol: Calculation Methodology
The molecular weight is calculated by summing the masses of all atoms in the molecular

formula. The methodology is as follows:

Identify the molecular formula: The molecular formula for (R)-3-Aminopiperidine
dihydrochloride is C₅H₁₄Cl₂N₂.

Determine the count of each element:

Carbon (C): 5 atoms

Hydrogen (H): 14 atoms

Chlorine (Cl): 2 atoms

Nitrogen (N): 2 atoms

Obtain the conventional atomic weight for each element: Use the values from the table in

section 3.1.

Calculate the total mass for each element: Multiply the atom count by the conventional

atomic weight.
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Sum the total masses: The sum of the masses for each element gives the molecular weight

of the compound.

Calculation:

Mass of Carbon = 5 × 12.011 g/mol = 60.055 g/mol

Mass of Hydrogen = 14 × 1.008 g/mol = 14.112 g/mol

Mass of Chlorine = 2 × 35.453 g/mol = 70.906 g/mol

Mass of Nitrogen = 2 × 14.007 g/mol = 28.014 g/mol

Total Molecular Weight = 60.055 + 14.112 + 70.906 + 28.014 = 173.087 g/mol

This calculated value is in excellent agreement with the commonly cited molecular weight of

173.08 g/mol .[1][2][3]

Data Presentation: Summary of Molecular Weight
Contribution
The following table summarizes the contribution of each element to the total molecular weight

of (R)-3-Aminopiperidine dihydrochloride.

Element Symbol Atom Count
Atomic
Weight (
g/mol )

Total Mass
Contributio
n ( g/mol )

Percentage
of Total
Mass (%)

Carbon C 5 12.011 60.055 34.69

Hydrogen H 14 1.008 14.112 8.15

Chlorine Cl 2 35.453 70.906 40.96

Nitrogen N 2 14.007 28.014 16.19

Total 23 173.087 100.00
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Mandatory Visualization
The following diagrams illustrate the logical relationships and workflow involved in determining

the molecular weight of (R)-3-Aminopiperidine dihydrochloride.

Constituent Elements

C5H14Cl2N2

Carbon (C) x 5

Hydrogen (H) x 14

Chlorine (Cl)
 x 2

Nitrogen (N)
 x 2

Click to download full resolution via product page

Caption: Elemental composition of (R)-3-Aminopiperidine dihydrochloride.
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Identify Molecular Formula
(C₅H₁₄Cl₂N₂)

Determine Atom Count per Element
(C:5, H:14, Cl:2, N:2)

Calculate Mass Contribution
(Atom Count × Atomic Weight)

Obtain Standard Atomic Weights
(IUPAC Data)

Sum All Mass Contributions

Final Molecular Weight
(173.087 g/mol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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